Cas no 118013-26-6 (Urs-19(29)-en-3-ol,acetate, (3b)- (9CI))

• Product Name: Urs-19(29)-en-3-ol,acetate, (3b)- (9CI)
• CAS No: 118013-26-6
• MF: C₃₂H₅₂O₂
• MW: 468.754090309143
• CID: 205684
• PubChem ID: 189540
• Update Time: 2025-04-19

Urs-19(29)-en-3-ol,acetate, (3b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Urs-19(29)-en-3-ol,acetate, (3b)- (9CI)
• Calotropenyl acetate
• Urs-19(29)-en-3-yl acetate
• 118013-26-6
• DTXSID20922593
• Urs-19(29)-en-3-ol, acetate, (3beta)-

• Inchi： 1S/C32H52O2/c1-20-12-15-29(6)18-19-31(8)23(27(29)21(20)2)10-11-25-30(7)16-14-26(34-22(3)33)28(4,5)24(30)13-17-32(25,31)9/h20,23-27H,2,10-19H2,1,3-9H3/t20-,23-,24?,25-,26+,27-,29-,30+,31-,32-/m1/s1
• InChI Key： OEKBQFGXHADTCO-JWTKACPUSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)C(C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3C(=C)[C@H](C)CC[C@]3(C)CC[C@@]12C

Computed Properties

• Exact Mass: 468.39696
• Monoisotopic Mass: 468.396730897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 872
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids